Cas no 886763-56-0 (1-Propanamine,2-(4-pyridinyloxy)-)

• Product Name: 1-Propanamine,2-(4-pyridinyloxy)-
• CAS No: 886763-56-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 712905
• PubChem ID: 45116647
• Update Time: 2025-04-19

1-Propanamine,2-(4-pyridinyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,2-(4-pyridinyloxy)-
• 2-pyridin-4-yloxypropan-1-amine
• AB38917
• 1-PROPANAMINE, 2-(4-PYRIDINYLOXY)-
• 886763-56-0
• AKOS006284595

• Inchi： 1S/C8H12N2O/c1-7(6-9)11-8-2-4-10-5-3-8/h2-5,7H,6,9H2,1H3
• InChI Key： NZECBXMLAQHZAF-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C(C)CN

Computed Properties

• Exact Mass: 152.095
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers